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Introduction
YM-934 is a potent and selective opener of ATP-sensitive potassium (K-ATP) channels,

demonstrating significant potential in cardiovascular research. Its primary mechanism of action

involves the activation of these channels in cardiac myocytes and vascular smooth muscle,

leading to cardioprotective and vasorelaxant effects. This document provides detailed

application notes and experimental protocols for the use of YM-934 in cardiovascular research

settings.

Mechanism of Action
YM-934 is a benzoxazine derivative that activates K-ATP channels. In cardiac myocytes, this

leads to a glibenclamide-sensitive potassium current, which hyperpolarizes the cell membrane

and shortens the action potential duration. This action is thought to underlie its cardioprotective

effects against ischemic injury. Notably, YM-934 has been shown to enhance K-ATP channel

activity by decreasing the channel's sensitivity to intracellular ATP. Research also suggests that

YM-934's cardioprotective effects are mediated through the opening of mitochondrial K-ATP

(mitoK-ATP) channels, which helps in preserving mitochondrial function during ischemic

events.
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Data Presentation
The following tables summarize the quantitative data available for YM-934 in cardiovascular

studies.

Table 1: In Vitro Efficacy of YM-934

Parameter Value
Cell/Tissue
Type

Experimental
Condition

Reference

EC50 (K+

current)
~3 µM

Guinea pig

ventricular

myocytes

Whole-cell patch

clamp

Effective

Concentration
30 nM

Isolated perfused

rat hearts

Ischemia-

reperfusion

model

Table 2: In Vivo Experimental Parameters for YM-934

Animal Model Dosage
Route of
Administration

Key Findings Reference

Anesthetized

Dogs
0.1 µg/kg/min

Intracoronary

artery infusion

Cardioprotection

in stunned

myocardium

without affecting

hemodynamics

Signaling Pathway
The proposed signaling pathway for YM-934's cardioprotective effects involves the activation of

mitochondrial K-ATP channels, leading to the preservation of mitochondrial function.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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